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Compound of Interest

Compound Name: Benzyl (6-bromohexyl)carbamate

Cat. No.: B038270 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Benzyl (6-
bromohexyl)carbamate, a chemical compound relevant in various research and development

applications. The document details its chemical and physical properties, outlines a general

synthetic protocol, and includes safety and handling information.

Compound Data
Benzyl (6-bromohexyl)carbamate is a chemical compound with the CAS number 116784-97-

5.[1] It is also known by several synonyms, including (6-Bromohexyl)carbamic Acid Benzyl

Ester, 6-[N-(Carbobenzoxy)amino]hexyl Bromide, 6-(N-Cbz-amino)hexyl Bromide, and 6-(N-

Benzyloxycarbonylamino)hexyl Bromide.[2] The compound typically appears as a white to

almost white powder or crystal.[3]

Table 1: Quantitative Data for Benzyl (6-bromohexyl)carbamate
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Property Value References

Molecular Weight 314.22 g/mol [1][3]

Molecular Formula C14H20BrNO2 [1][3][4]

CAS Number 116784-97-5 [1][3][5]

Purity >98.0% (HPLC) [3][4]

Melting Point 49.0 to 53.0 °C [3]

Physical State Solid (at 20°C) [3]

MDL Number MFCD08436190 [1][3]

PubChem CID 15222390 [1]

Reaxys Registry Number 6510349 [3]

Experimental Protocols
While specific, detailed experimental protocols for the synthesis of Benzyl (6-
bromohexyl)carbamate are not extensively available in the provided search results, a general

synthesis can be inferred from standard organic chemistry principles for carbamate formation. A

plausible method involves the reaction of a protected amine with an alkyl halide.

General Synthesis of Benzyl (6-bromohexyl)carbamate:

A common method for forming a carbamate is through the reaction of an alcohol with an

isocyanate, or by reacting a chloroformate with an amine. In the context of this molecule, a

likely synthetic route involves the reaction of benzyl chloroformate with 6-bromohexylamine.

Materials:

6-bromohexylamine

Benzyl chloroformate

A suitable base (e.g., triethylamine or pyridine)
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An inert solvent (e.g., dichloromethane or tetrahydrofuran)

Procedure:

Dissolve 6-bromohexylamine in the chosen inert solvent in a reaction vessel.

Cool the solution in an ice bath to 0°C.

Add the base to the solution.

Slowly add benzyl chloroformate to the reaction mixture while maintaining the temperature at

0°C.

Allow the reaction to warm to room temperature and stir for several hours until completion,

which can be monitored by thin-layer chromatography (TLC).

Upon completion, quench the reaction with water.

Extract the aqueous layer with an organic solvent.

Combine the organic layers, dry over an anhydrous salt (e.g., sodium sulfate), and filter.

Concentrate the filtrate under reduced pressure to yield the crude product.

Purify the crude product by column chromatography on silica gel to obtain pure Benzyl (6-
bromohexyl)carbamate.

Mandatory Visualizations
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Caption: Generalized synthetic workflow for Benzyl (6-bromohexyl)carbamate.

Safety and Handling
Benzyl (6-bromohexyl)carbamate is classified with certain hazards. It is known to cause skin

irritation (H315) and serious eye irritation (H319).[3][4][5]

Precautionary Statements:

Prevention: Wash skin thoroughly after handling.[3][5] Wear protective gloves, eye

protection, and face protection.[3][5]

Response:
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IF ON SKIN: Wash with plenty of water.[3][4][5] If skin irritation occurs, get medical advice

or attention.[4][5] Take off contaminated clothing and wash it before reuse.[4][5]

IF IN EYES: Rinse cautiously with water for several minutes.[3][4] Remove contact lenses,

if present and easy to do, and continue rinsing.[3][4] If eye irritation persists, get medical

advice or attention.[3][4][5]

Storage: It is recommended to store Benzyl (6-bromohexyl)carbamate at room temperature,

preferably in a cool and dark place below 15°C.[3]

In case of accidental exposure:

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing.[4] Get medical advice if you feel unwell.[4]

Skin Contact: Take off all contaminated clothing immediately and wash the affected area with

plenty of water.[5]

Eye Contact: Rinse with plenty of water.[5] If contact lenses are worn, remove them if

possible.[5]

Ingestion: Rinse mouth and get medical attention.[5]

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the

supplier.[4][5][6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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